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Compound of Interest

Compound Name: Diallyl phthalate-d4

Cat. No.: B12392886

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of Diallyl Phthalate-d4 (DAP-d4), a deuterated isotopologue of Diallyl Phthalate
(DAP). This document is intended to serve as a valuable resource for researchers, scientists,
and professionals in drug development and related fields who utilize labeled compounds for
analytical and metabolic studies.

Introduction

Diallyl Phthalate-d4 is a stable isotope-labeled version of Diallyl Phthalate, where four
hydrogen atoms on the phenyl ring have been replaced with deuterium. This isotopic
substitution makes it an ideal internal standard for quantitative analysis by mass spectrometry
(GC-MS or LC-MS) and nuclear magnetic resonance (NMR) spectroscopy. Its use allows for
accurate quantification of the non-deuterated analogue in various matrices by correcting for
analyte loss during sample preparation and instrumental analysis.

Chemical and Physical Properties

The chemical and physical properties of Diallyl Phthalate-d4 are summarized in the tables
below. Data for the non-deuterated Diallyl Phthalate are also provided for comparison.

General Properties
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Property Diallyl Phthalate-d4 Diallyl Phthalate
Chemical Name Diallyl Phthalate-3,4,5,6-d4 Diallyl Phthalate
Synonyms Phthalic Acid Diallyl Ester-d4 DAP, Allyl phthalate
CAS Number 2514944-45-5[1][2] 131-17-9[3][4][5]
Molecular Formula C14D4aH1004 C14H1404
Molecular Weight 250.29 g/mol 246.26 g/mol
Isotopic Enrichment 99 atom % D N/A

Physical Properties

Property Value (Diallyl Phthalate)

Appearance Clear, colorless to light yellow liquid

Melting Point -70 °C

Boiling Point 165-167 °C at 5 mmHg

Density 1.121 g/mL at 25 °C

Refractive Index n20/D 1.519

Solubility Soluble in most organic solvents; insoluble in
water.

Vapor Pressure 2.3 mmHg at 150 °C

Flash Point 166 °C (closed cup)

Autoignition Temperature 725 °F

Synthesis

The synthesis of Diallyl Phthalate-d4 typically involves the esterification of deuterated phthalic
anhydride with allyl alcohol. While a specific detailed protocol for the deuterated version is not
readily available in the cited literature, the general synthesis for Diallyl Phthalate can be
adapted.
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General Synthesis of Diallyl Phthalate

Diallyl Phthalate is commercially produced by the reaction of phthalic anhydride with allyl
alcohol. This reaction is an esterification process, often catalyzed by an acid.

A plausible synthetic route for Diallyl Phthalate-d4 would involve the use of Phthalic
Anhydride-d4 as a starting material, reacting with two equivalents of allyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12392886?utm_src=pdf-custom-synthesis
https://www.cdnisotopes.com/npvc/d-7948
https://patents.google.com/patent/CN102229532A/en
https://patents.google.com/patent/CN102229532A/en
https://pubchem.ncbi.nlm.nih.gov/compound/Diallyl-phthalate
https://www.atamanchemicals.com/diallyl-phthalate_u28322/
https://m.chemicalbook.com/ProductChemicalPropertiesCB0246486_EN.htm
https://www.benchchem.com/product/b12392886#diallyl-phthalate-d4-chemical-properties
https://www.benchchem.com/product/b12392886#diallyl-phthalate-d4-chemical-properties
https://www.benchchem.com/product/b12392886#diallyl-phthalate-d4-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12392886?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12392886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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